Cas no 921819-20-7 (N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 921819-20-7
• MF: C₂₁H₁₉N₃O₄S
• MW: 409.458263635635
• CID: 6503598
• Update Time: 2025-10-29

N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• 4-Thiazoleacetamide, 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-N-(2,3-dimethylphenyl)-

• Inchi： 1S/C21H19N3O4S/c1-12-4-3-5-16(13(12)2)23-19(25)9-15-10-29-21(22-15)24-20(26)14-6-7-17-18(8-14)28-11-27-17/h3-8,10H,9,11H2,1-2H3,(H,23,25)(H,22,24,26)
• InChI Key： QGUUURGAPGJVHL-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC(C)=C2C)=O)N=C1NC(C1=CC=C2OCOC2=C1)=O

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• pka: 7.05±0.70(Predicted)

Additional information on N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

Research Briefing on N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 921819-20-7)

In recent years, the compound N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 921819-20-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for further pharmacological evaluation. The compound's structure includes a benzodioxole moiety and a thiazole ring, both of which are known to contribute to its biological activity. Researchers have employed spectroscopic methods such as NMR and mass spectrometry to confirm the compound's identity and purity.

Mechanistic studies have revealed that N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide exhibits potent inhibitory effects on specific enzymatic targets implicated in inflammatory and oncogenic pathways. In vitro assays have demonstrated its ability to modulate key signaling molecules, such as NF-κB and MAPK, which play pivotal roles in cellular proliferation and inflammation. These findings suggest that the compound could be a viable candidate for developing novel anti-inflammatory or anti-cancer therapies.

Preclinical evaluations of N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide have shown encouraging results. Animal models of chronic inflammation and tumorigenesis have indicated significant reductions in disease markers upon treatment with the compound. Moreover, pharmacokinetic studies have highlighted its favorable bioavailability and metabolic stability, which are essential attributes for drug development. However, further investigations are required to assess its safety profile and potential side effects.

In conclusion, N-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide represents a promising therapeutic agent with broad applications in chemical biology and medicine. Ongoing research aims to elucidate its full pharmacological potential and explore its utility in combination therapies. The compound's unique structural and functional properties position it as a valuable subject for future drug discovery efforts.